Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate

• IUPAC Name: methyl 1-(difluoromethyl)-2-oxopyridine-4-carboxylate
• InChI: InChI=1S/C8H7F2NO3/c1-14-7(13)5-2-3-11(8(9)10)6(12)4-5/h2-4,8H,1H3
• InChI Key: NUBJNRRPDIFIQO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=O)N(C=C1)C(F)F
• Molecular Formula: C8H7F2NO3
• Molecular Weight: 203.14 g/mol

Description

Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate, also known as DFMOC, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DFMOC is a fluorinated pyridine derivative that has a unique chemical structure, making it an attractive candidate for various research applications.

Mechanism Of Action

The mechanism of action of Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate is not fully understood, but it is believed to act as a nucleophile in various chemical reactions. Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate has a unique chemical structure that allows it to participate in various chemical reactions, including nucleophilic substitution reactions and Michael addition reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate. However, studies have shown that Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate can inhibit the growth of cancer cells and has anti-inflammatory properties. Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate has also been shown to have low toxicity levels, making it a promising candidate for further research.

Advantages And Limitations For Lab Experiments

One of the main advantages of Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate is its unique chemical structure, which allows it to participate in various chemical reactions. Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate is also relatively easy to synthesize, making it a cost-effective option for research purposes. However, one of the limitations of Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate. One potential direction is the development of new synthetic routes for Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate that are more efficient and cost-effective. Another potential direction is the exploration of Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate's potential applications in the field of catalysis. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate.

Synthesis Methods

The synthesis of Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate involves the reaction between 2,6-difluorobenzaldehyde and ethyl acetoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then treated with methyl iodide to yield Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate. The synthesis of Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate is a relatively straightforward process and can be carried out in a laboratory setting with ease.

Scientific Research Applications

Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate has been used in a variety of scientific research applications, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate has been used as a building block for the synthesis of various biologically active molecules, such as antitumor agents and anti-inflammatory agents. In organic synthesis, Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate has been used as a reagent for the preparation of various functionalized pyridine derivatives. In material science, Methyl 1-(difluoromethyl)-2-oxo-1,2-dihydropyridine-4-carboxylate has been used as a precursor for the synthesis of various metal-organic frameworks and porous materials.